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Compound of Interest

Compound Name: Thymidine-13C10

Cat. No.: B15136628 Get Quote

For researchers, scientists, and professionals in drug development, ensuring safety and

precision in the handling of specialized compounds like Thymidine-13C10 is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient laboratory environment.

Immediate Safety and Handling Protocols
While Thymidine-13C10 is not classified as a hazardous substance, adherence to standard

laboratory safety procedures is crucial to prevent contamination and ensure experimental

integrity.[1][2][3]

Personal Protective Equipment (PPE):

A thorough hazard assessment of your specific laboratory operations should be conducted to

determine the necessary PPE.[4] The following are the minimum recommended PPE for

handling Thymidine-13C10:

Body Protection: A standard laboratory coat should be worn to protect clothing and skin from

potential splashes.[5]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a higher risk of splashing, chemical safety goggles are recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15136628?utm_src=pdf-interest
https://www.benchchem.com/product/b15136628?utm_src=pdf-body
https://www.benchchem.com/product/b15136628?utm_src=pdf-body
https://isotope.com/en-us/product/attachment/CNLM-3902-PK/SDS%20-%20CNLM-3902.pdf
https://www.carlroth.com/medias/SDB-3005-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDcwMjd8YXBwbGljYXRpb24vcGRmfGFHSmpMMmhtWXk4NU1UZ3lPVGt4TnpFeU1qZzJMMU5FUWw4ek1EQTFYMGRDWDBWT0xuQmtaZ3wwMDcyZDg0MTgxMWZlMjFhY2Y1YjA0OGE0NjExMjNmYjU1MGJkNzU0ODI3YjNiZjE0NzI1NWI0ZGI5NWEyMzFl
https://www.fishersci.com/store/msds?partNumber=AAA1149306&productDescription=THYMIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.benchchem.com/product/b15136628?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Disposable nitrile gloves are required to prevent skin contact. If direct

contact occurs, gloves should be removed immediately, and hands should be washed

thoroughly before putting on a new pair.

Foot Protection: Closed-toe shoes are mandatory in a laboratory setting to protect against

spills and falling objects.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for Thymidine.

Property Value Reference

Molecular Formula C₁₀H₁₄N₂O₅ (Unlabeled)

Melting Point 187 - 189 °C / 368.6 - 372.2 °F

Storage Temperature -20°C

Isotopic Purity ≥98 atom %

Experimental Workflow
The following diagram outlines the standard procedure for handling Thymidine-13C10 from

receipt to disposal.
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Receiving and Storage

Experiment Preparation

Experimental Use

Waste Disposal

Receive Thymidine-13C10

Inspect Container for Damage

Store at -20°C

Don Appropriate PPE

Prepare Work Area in a Fume Hood

Weigh Required Amount

Dissolve in Appropriate Solvent

Conduct Experiment

Collect Waste in a Labeled Container

Dispose of Waste According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for handling Thymidine-13C10.
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Step-by-Step Handling and Disposal Plan
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a tightly sealed container at -20°C.

2. Preparation for Use:

Before handling, put on all required personal protective equipment: a lab coat, safety

glasses, and nitrile gloves.

Conduct all manipulations, including weighing and dissolution, within a certified chemical

fume hood to minimize inhalation exposure.

Use a properly calibrated microbalance for weighing the desired amount of the compound.

Prepare solutions by dissolving the compound in the appropriate solvent as dictated by your

experimental protocol.

3. Experimental Use:

Follow your established and approved experimental protocol.

Avoid generating dust or aerosols.

In case of accidental contact, immediately flush the affected area with copious amounts of

water. For eye contact, rinse cautiously with water for several minutes.

4. Waste Disposal:

All waste materials, including empty containers, contaminated gloves, and unused solutions,

should be collected in a designated and clearly labeled waste container.

Disposal of the waste must be in accordance with all applicable federal, state, and local

environmental regulations. Consult your institution's Environmental Health and Safety (EHS)
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department for specific guidance on chemical waste disposal. Do not dispose of down the

drain.

5. Spill Response:

In the event of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in the designated waste container.

Ventilate the area of the spill.

For larger spills, or if you are unsure how to proceed, contact your institution's EHS

department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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